Cas no 70710-07-5 (Pyridinium,1-dodecyl-4-methyl-, iodide (1:1))

Pyridinium,1-dodecyl-4-methyl-, iodide (1:1) structure
70710-07-5 structure
Product Name:Pyridinium,1-dodecyl-4-methyl-, iodide (1:1)
CAS No:70710-07-5
MF:C18H32IN
MW:389.357857704163
CID:575952
PubChem ID:24186191
Update Time:2025-04-19

Pyridinium,1-dodecyl-4-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,1-dodecyl-4-methyl-, iodide (1:1)
    • 1-dodecyl-4-methylpyridin-1-ium,iodide
    • 1-dodecyl-4-methyl-pyridinium, iodide
    • 1-Dodecyl-4-methyl-pyridinium, Jodid
    • NSC47304
    • SureCN1502868
    • DTXSID00637198
    • 1-DODECYL-4-METHYLPYRIDIN-1-IUM IODIDE
    • 70710-07-5
    • SCHEMBL1502868
    • NSC-47304
    • Inchi: 1S/C18H32N.HI/c1-3-4-5-6-7-8-9-10-11-12-15-19-16-13-18(2)14-17-19;/h13-14,16-17H,3-12,15H2,1-2H3;1H/q+1;/p-1
    • InChI Key: WRLNILMIJKIGEN-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(C=CC(C)=CC=1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 262.25366
  • Monoisotopic Mass: 389.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 182
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9A^2

Experimental Properties

  • PSA: 3.88
  • LogP: 2.20740
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.